1-(4-Ethylphenyl)-3-(2-methylbutan-2-yl)urea

• IUPAC Name: 1-(4-ethylphenyl)-3-(2-methylbutan-2-yl)urea
• InChI: InChI=1S/C14H22N2O/c1-5-11-7-9-12(10-8-11)15-13(17)16-14(3,4)6-2/h7-10H,5-6H2,1-4H3,(H2,15,16,17)
• InChI Key: ICDFNKLDEHBRNU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)NC(C)(C)CC
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol

Description

1-(4-Ethylphenyl)-3-(2-methylbutan-2-yl)urea is an organic compound with a complex structure It is characterized by the presence of an ethylphenyl group and a methylbutan-2-yl group attached to a urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Ethylphenyl)-3-(2-methylbutan-2-yl)urea typically involves the reaction of 4-ethylphenyl isocyanate with 2-methylbutan-2-amine. The reaction is carried out under controlled conditions, often in the presence of a suitable solvent such as dichloromethane or toluene. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired urea compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of automated reactors and advanced purification techniques, such as recrystallization or chromatography, is common to achieve the desired quality of the compound.

Chemical Reactions Analysis

Types of Reactions

1-(4-Ethylphenyl)-3-(2-methylbutan-2-yl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The urea moiety can participate in nucleophilic substitution reactions, where the nitrogen atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carbonyl compounds.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted urea derivatives.

Scientific Research Applications

1-(4-Ethylphenyl)-3-(2-methylbutan-2-yl)urea has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Ethylphenyl)-3-(2-methylbutan-2-yl)urea involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-Ethylphenyl)-2-[(2-methylbutan-2-yl)oxy]ethan-1-amine
• 1-(4-ethylphenyl)ethylamine

Uniqueness

1-(4-Ethylphenyl)-3-(2-methylbutan-2-yl)urea is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.